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Get Quote

Chemical Profile of Isomintlactone

Isomintlactone is a natural aromatic compound found predominantly in peppermint (Mentha × piperita) [1]

[2].

Property Description

IUPAC Name (6S,7aS)-3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one [1]

Molecular Formula C10H14O2 [1] [2]

Molecular Weight 166.22 g/mol [1]

Chemical Class Benzofurans (a benzofuran ring fused to a lactone) [2]

Natural Source Peppermint oil [1] [2]

Reported Odor Sweet, coconut, coumarin-like [1]

Enantiomer Data Insufficient public experimental data on odor comparison
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Experimental Insights into Enantiomer Odor
Discrimination

Although direct data for Isomintlactone is unavailable, research on other enantiomer pairs provides a

framework for how such studies are conducted and the potential outcomes you might expect.

Key Experimental Protocols: Studies often use behavioral olfactory assays with model organisms

like mice. A common method is the two-alternative forced choice (2-AFC) task in a Y-maze [3] [4].

In this setup, an animal is trained to associate one enantiomer with a reward and must choose between

the two enantiomers presented at the Y-junction. The correct choice rate across a range of diluted

concentrations helps determine both detection thresholds (the lowest concentration an animal can

sense) and discrimination thresholds (the lowest concentration at which it can tell the two apart) [4].

The Role of Olfactory Receptors: The ability to distinguish enantiomers stems from the

stereospecificity of olfactory receptors (ORs), which are G protein-coupled receptors (GPCRs) [5]

[4]. Just as a right hand must shake a right hand, an OR's binding pocket may accommodate one

enantiomer better than its mirror image, leading to different signal patterns in the brain [6] [7].

Research on carvone enantiomers shows they activate many of the same ORs, but a minority of highly

sensitive, best-tuned receptors are critical for discrimination at low concentrations [5] [4].

Nostril-Specific Learning in Humans: A fascinating study demonstrated that training humans to

discriminate between carvone or limonene enantiomers using only one nostril led to improved

performance that did not transfer to the untrained nostril [8]. This suggests that the initial,

analytical processing of olfactory structural features remains plastic in adults and is localized.

The following diagram illustrates the hierarchical processing of odor information that enables fine

discrimination, such as between enantiomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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